Cas no 32082-46-5 (cis-4,4'-dinitrodibenzo-18-crown-6)

• Product Name: cis-4,4'-dinitrodibenzo-18-crown-6
• CAS No: 32082-46-5
• MF: C₂₀H₂₂N₂O₁₀
• MW: 450.396086215973
• CID: 916732
• PubChem ID: 597278
• Update Time: 2025-04-19

cis-4,4'-dinitrodibenzo-18-crown-6 Chemical and Physical Properties

Names and Identifiers

• cis-4,4'-dinitrodibenzo-18-crown-6
• 20,25-dinitro-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene
• 4,4'-Di-n-hexyloxy-benzalanilin
• 4,4'-dinitrodibenzo-18-crown-6
• cis-dinitrodibenzo-18-crown-6
• cis-Dinitrodibenzo-18-krone-6
• p-C6H13O-C6H4-CHN-C6H4-OC6H13-p
• Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin, 6,7,9,10,17,18,20,21-octahydro-2,14-dinitro-
• 11,25-dinitro-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaene
• STL089802
• MPOLKZXHLALNKZ-UHFFFAOYSA-N
• 4',4''-Dinitrodibenzo[b,k]-1,4,7,10,13,16-hexaoxacyclooctadecan-2,11-diene
• 20,25-Dinitro-dibenzo-18-crown-6
• AKOS001570019
• 2,14-Dinitro-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine #
• 2,14-dinitro-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexa oxacyclooctadecine
• 32082-46-5
• MLS000584250
• SMR000203413
• 2,14-Dinitro-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine

• Inchi： 1S/C20H22N2O10/c23-21(24)15-1-3-17-19(13-15)31-11-7-28-8-12-32-20-14-16(22(25)26)2-4-18(20)30-10-6-27-5-9-29-17/h1-4,13-14H,5-12H2
• InChI Key： MPOLKZXHLALNKZ-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=C(C=CC=2OCCOCCOC2C=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 451.13500
• Monoisotopic Mass: 450.12744490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 147.02000
• LogP: 3.98190